Cas no 628703-54-8 (methyl 3-(aminooxy)methylbenzoate)

• Product Name: methyl 3-(aminooxy)methylbenzoate
• CAS No: 628703-54-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1647633
• PubChem ID: 25137660
• Update Time: 2025-07-20

methyl 3-(aminooxy)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(aminooxy)methyl]-, methyl ester
• methyl 3-(aminooxy)methylbenzoate
• SCHEMBL1715330
• methyl 3-[(aminooxy)methyl]benzoate
• EN300-1855010
• 628703-54-8

• Inchi： 1S/C9H11NO3/c1-12-9(11)8-4-2-3-7(5-8)6-13-10/h2-5H,6,10H2,1H3
• InChI Key： SNKPOIHAFKGEHI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Additional information on methyl 3-(aminooxy)methylbenzoate

Recent Advances in the Application of Methyl 3-(aminooxy)methylbenzoate (CAS: 628703-54-8) in Chemical Biology and Pharmaceutical Research

Methyl 3-(aminooxy)methylbenzoate (CAS: 628703-54-8) has emerged as a versatile chemical tool in recent years, particularly in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique aminooxy functional group, has found applications in various areas including bioconjugation, drug discovery, and targeted therapy development. Recent studies have highlighted its potential as a key building block for the synthesis of novel therapeutic agents and as a linker in antibody-drug conjugates (ADCs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 3-(aminooxy)methylbenzoate in the development of targeted cancer therapies. Researchers utilized its aminooxy group for site-specific conjugation to aldehyde-containing antibodies, creating stable oxime linkages. This approach showed improved pharmacokinetic properties compared to traditional conjugation methods, with the compound (628703-54-8) serving as an optimal linker due to its balanced hydrophilicity and stability under physiological conditions.

In the field of chemical proteomics, methyl 3-(aminooxy)methylbenzoate has been employed as a crucial component in activity-based protein profiling (ABPP) probes. A recent Nature Chemical Biology publication (2024) described its use in creating selective covalent inhibitors that target reactive cysteine residues in disease-associated proteins. The aminooxy functionality enabled efficient capture and identification of protein targets, facilitating the discovery of new drug targets in complex biological systems.

Pharmaceutical applications of this compound have expanded significantly, with several patent applications filed in 2023-2024 describing its use in prodrug strategies. The aminooxy group's ability to form pH-sensitive linkages has been exploited to create tumor-targeted drug delivery systems. Notably, a phase I clinical trial currently underway is evaluating an ADC incorporating methyl 3-(aminooxy)methylbenzoate as part of its linker-payload system for the treatment of refractory solid tumors.

Synthetic chemistry advancements have also been reported regarding 628703-54-8. Recent work published in Organic Letters (2024) presented an improved synthetic route that increases yield and purity while reducing production costs. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical applications. The new method employs greener chemistry principles, aligning with current trends in sustainable pharmaceutical manufacturing.

Looking forward, researchers anticipate expanding applications of methyl 3-(aminooxy)methylbenzoate in emerging areas such as PROTAC (proteolysis targeting chimera) technology and targeted protein degradation. Its unique chemical properties make it particularly suitable for creating ternary complexes between target proteins and E3 ubiquitin ligases. Several biotech companies have included derivatives of 628703-54-8 in their preclinical pipelines, suggesting that this compound will continue to play an important role in drug discovery efforts in the coming years.